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Executive Summary
Ethyl rutinoside (Ethyl 6-O-α-L-rhamnopyranosyl-β-D-glucopyranoside) is a disaccharide

glycoside derivative formed primarily through the enzymatic transglycosylation of rutin

(quercetin-3-O-rutinoside) in ethanolic environments.[1][2] Unlike its parent flavonoid rutin,

which exhibits poor water solubility limiting its bioavailability, ethyl rutinoside represents a

highly soluble, non-chromophoric sugar derivative with emerging therapeutic potential,

particularly in glycemic regulation.

This guide provides a definitive technical analysis of ethyl rutinoside, establishing its

molecular weight as 354.35 Da, detailing its enzymatic genesis, and outlining rigorous

analytical protocols for its identification in complex matrices.
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The accurate characterization of ethyl rutinoside requires precise distinction from its parent

compound, rutin, and its aglycone, quercetin. The following specifications constitute the

standard identity profile for research and development applications.

Table 1: Core Chemical Identity
Parameter Technical Specification

Chemical Name
Ethyl rutinoside; Ethyl 6-O-α-L-

rhamnopyranosyl-β-D-glucopyranoside

CAS Number 187539-57-7

Molecular Formula C₁₄H₂₆O₁₀

Molecular Weight 354.35 g/mol

Monoisotopic Mass 354.1526 Da

Physical State
Hygroscopic powder or crystalline solid (white to

off-white)

Solubility
High water solubility; soluble in lower alcohols

(methanol, ethanol)

UV/Vis Absorption Negligible (lacks the flavonoid chromophore)

Structural Logic & Mass Balance
The formation of ethyl rutinoside follows a stoichiometric transglycosylation mechanism.[2]

Researchers can validate the molecular weight through the following mass balance equation,

essential for confirming reaction completion in synthetic workflows:

[1][2]

Reactants: Rutin (610.52 Da) + Ethanol (46.07 Da) = 656.59 Da[1][2]

Products: Quercetin (302.24 Da) + Ethyl Rutinoside (354.35 Da) = 656.59 Da[1][2]
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The primary route for high-purity ethyl rutinoside production is the enzymatic hydrolysis of

rutin in the presence of ethanol.[2] This reaction is catalyzed by rutinosidase (typically sourced

from Fagopyrum tataricum or fungal sources like Aspergillus).[1][2]

Mechanism of Action
The enzyme cleaves the

-glycosidic bond between the rutinose disaccharide and the quercetin aglycone. In the
presence of ethanol, the enzyme acts as a transferase, attaching the ethyl group to the
anomeric carbon of the glucose moiety, preventing the reverse reaction (hydrolysis back to free
rutinose).[1]

Visualization: Enzymatic Transglycosylation Pathway
The following diagram illustrates the critical pathway for ethyl rutinoside formation,

highlighting the separation of the insoluble aglycone (Quercetin) from the soluble glycoside.
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Figure 1: Enzymatic pathway for the conversion of Rutin to Ethyl Rutinoside via Rutinosidase-

mediated transglycosylation.[1][2][3][4][5]

Experimental Protocol: Bioconversion Workflow
Objective: Synthesize and isolate Ethyl Rutinoside from Tartary Buckwheat extract.

Substrate Preparation: Dissolve Rutin (10 mM) in a buffer solution (Acetate buffer, pH 5.0)

containing 10–20% (v/v) Ethanol.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body-img#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://chembk.com/en/chem/6-o-(alpha-L-Rhamnopyranosyl)-D-glucopyranose
https://edepot.wur.nl/49332
https://pubchem.ncbi.nlm.nih.gov/compound/441429
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Ethanol acts as both the acceptor substrate and a solubility enhancer for Rutin.[2]

Enzymatic Reaction: Add Rutinosidase (crude extract from F. tataricum seeds or purified

enzyme).[1][2] Incubate at 37°C for 2–4 hours.

Monitoring: Track the reaction via TLC or HPLC.

Endpoint: Disappearance of the Rutin peak and appearance of the insoluble Quercetin

precipitate.[2]

Purification (Self-Validating Step):

Centrifugation: Spin down the mixture. The pellet contains Quercetin (yellow).[1][2]

Supernatant: Contains Ethyl Rutinoside (colorless).[1][2]

Validation: The supernatant should show no UV absorbance at 360 nm (characteristic of

flavonoids), confirming the removal of the aglycone.[2]

Isolation: Evaporate ethanol/water from the supernatant to obtain Ethyl Rutinoside crystals.

Analytical Validation
To confirm the molecular weight and structure of Ethyl Rutinoside, a multi-modal approach

combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) is required.[1][2]

Mass Spectrometry (LC-MS/MS)[1][2]
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (

) or Negative Mode (

).[1][2]

Target Ions:

Positive Mode: Observe peak at m/z 377 (

).[1][2]
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Negative Mode: Observe peak at m/z 353 (

).

Fragmentation: MS/MS should yield a fragment at m/z 163 (Rhamnosyl cation) or loss of

the ethyl group (

).[1][2]

NMR Spectroscopy
NMR confirms the glycosidic linkage and the presence of the ethyl group.[2][6][7][8]

¹H NMR (D₂O): Look for the triplet methyl signal of the ethyl group (

ppm) and the doublet anomeric proton of the glucose moiety.[1][2]

¹³C NMR:

Ethyl group: Signals at

ppm (CH₃) and

ppm (CH₂).[1][2]

Anomeric Carbons: Distinct signals for Glucose C1 (

ppm) and Rhamnose C1 (

ppm).[1][2]

Therapeutic & Functional Implications[2]
Hypoglycemic Potential
Recent studies indicate that Ethyl Rutinoside contributes significantly to the anti-diabetic

properties of processed Tartary buckwheat.[2] Unlike Rutin, which requires gut microbiota

hydrolysis to release the bioactive aglycone, Ethyl Rutinoside is water-soluble and may

interact directly with glucose transporters or

-glucosidase enzymes.[1][2]
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Solubility & Formulation
Challenge: Rutin solubility in water is extremely low (~0.125 g/L), limiting its use in liquid

formulations.[2]

Solution: Ethyl Rutinoside exhibits solubility orders of magnitude higher (>500 g/L est.),

making it an ideal candidate for functional beverages or high-concentration parenteral

delivery systems where flavonoid-like glycosidic activity is desired without the solubility

constraints of the aglycone.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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